Cas no 2901095-61-0 (1-Ethyl 14-methyl 3-oxotetradecanedioate)

• Product Name: 1-Ethyl 14-methyl 3-oxotetradecanedioate
• CAS No: 2901095-61-0
• MF: C₁₇H₃₀O₅
• MW: 314.417106151581
• CID: 5520218
• PubChem ID: 162394420
• Update Time: 2026-03-10

1-Ethyl 14-methyl 3-oxotetradecanedioate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl 14-methyl 3-oxotetradecanedioate
• 1-O-ethyl 14-O-methyl 3-oxotetradecanedioate
• 2901095-61-0
• G72370

• Inchi： 1S/C17H30O5/c1-3-22-17(20)14-15(18)12-10-8-6-4-5-7-9-11-13-16(19)21-2/h3-14H2,1-2H3
• InChI Key： ZFFHOCXEDMJGJY-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCC(=O)OC)C(=O)CC(=O)OCC

Computed Properties

• Exact Mass: 314.20932405g/mol
• Monoisotopic Mass: 314.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 1-Ethyl 14-methyl 3-oxotetradecanedioate

Introduction to 1-Ethyl 14-methyl 3-oxotetradecanedioate (CAS No. 2901095-61-0)

1-Ethyl 14-methyl 3-oxotetradecanedioate, identified by the Chemical Abstracts Service Number (CAS No.) 2901095-61-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex carbon chain with functional groups, exhibits potential applications in the development of novel therapeutic agents and biochemical research. The structure of 1-Ethyl 14-methyl 3-oxotetradecanedioate consists of a tetradecane backbone modified with ethyl and methyl substituents, as well as a carbonyl group at the third carbon position, which contributes to its unique reactivity and interaction with biological targets.

The synthesis of 1-Ethyl 14-methyl 3-oxotetradecanedioate involves multi-step organic transformations, including esterification and alkylation processes, which are critical for achieving high yields and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic resolution, have been employed to optimize the production process. These techniques not only enhance the efficiency of synthesis but also minimize environmental impact, aligning with contemporary green chemistry principles.

In recent years, 1-Ethyl 14-methyl 3-oxotetradecanedioate has been explored for its pharmacological properties in preclinical studies. Its molecular structure suggests potential interactions with enzymes and receptors involved in metabolic pathways, making it a promising candidate for drug discovery. Specifically, research indicates that this compound may modulate lipid metabolism and inflammation-related signaling cascades, which are key mechanisms in the treatment of metabolic disorders and chronic inflammatory diseases.

One of the most intriguing aspects of 1-Ethyl 14-methyl 3-oxotetradecanedioate is its role in biochemical assays as a synthetic intermediate. Its derivatives have been utilized in the development of enzyme inhibitors and chiral auxiliaries, which are essential for asymmetric synthesis. The compound's ability to undergo selective functionalization allows chemists to design molecules with tailored biological activities. For instance, modifications at the ethyl and methyl groups can fine-tune the pharmacokinetic properties of the resulting derivatives, enhancing their therapeutic efficacy.

The chemical properties of 1-Ethyl 14-methyl 3-oxotetradecanedioate, such as its solubility and stability under various conditions, make it a versatile building block in medicinal chemistry. Studies have demonstrated its compatibility with high-throughput screening platforms, enabling rapid identification of bioactive compounds. Furthermore, computational modeling has been used to predict the binding affinity of this compound to target proteins, providing insights into its mechanism of action.

Industrial applications of 1-Ethyl 14-methyl 3-oxotetradecanedioate are also emerging in agrochemicals and specialty chemicals. Its structural features allow for the development of novel pesticides and herbicides that exhibit improved selectivity and lower toxicity profiles. By leveraging biocatalysis and flow chemistry techniques, researchers are able to produce large quantities of this compound efficiently, meeting the growing demand for sustainable chemical solutions.

The future prospects of 1-Ethyl 14-methyl 3-oxotetradecanedioate in scientific research are vast. Ongoing studies aim to elucidate its full spectrum of biological activities and explore new synthetic pathways that could further enhance its utility. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like 1-Ethyl 14-methyl 3-oxotetradecanedioate will undoubtedly play a pivotal role in advancing therapeutic strategies across multiple disciplines.